Cas no 32933-07-6 (Ethanone,1-(2,4-dimethyl-3-furanyl)-)

• Product Name: Ethanone,1-(2,4-dimethyl-3-furanyl)-
• CAS No: 32933-07-6
• Molecular Formula: C₈H₁₀O₂
• Molecular Weight: 138.1638
• CID: 293930
• PubChem ID: 579676

Ethanone,1-(2,4-dimethyl-3-furanyl)- Properties

Names and Identifiers

• Ethanone,1-(2,4-dimethyl-3-furanyl)-
• 1-(2,4-dimethylfuran-3-yl)ethanone
• DTXSID10342201
• 2,4-dimethyl-3-acetylfuran
• 1-(2,4-Dimethyl-3-furyl)ethanone
• InChI=1/C8H10O2/c1-5-4-10-7(3)8(5)6(2)9/h4H,1-3H
• 1-(2,4-Dimethyl-furan-3-yl)-ethanone
• 1-(2,4-Dimethyl-3-furyl)ethanone #
• 3-ACETYL-2,4-DIMETHYLFURAN
• AKOS006229065
• 32933-07-6
• 1-(2,4-dimethylfuran-3-yl)ethan-1-one
• SCHEMBL183194
• FT-0768986

• InChIKey： LNBHNHANEHGMAQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O2/c1-5-4-10-7(3)8(5)6(2)9/h4H,1-3H3
• SMILES： CC1=C(C(=O)C)C(C)=CO1

Computed Properties

• Exact Mass: 138.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.068079557g/mol
• Heavy Atom Count: 10
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21
• Color/Form: Colorless volatile oil
• Density: 1.066 g/mL at 25 °C(lit.)